Cas no 1258558-38-1 (1-(Oxetan-2-ylmethyl)-1h-pyrazol-4-amine)

• Product Name: 1-(Oxetan-2-ylmethyl)-1h-pyrazol-4-amine
• CAS No: 1258558-38-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD20727081
• CID: 4691632
• Update Time: 2025-10-29

1-(Oxetan-2-ylmethyl)-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(oxetan-2-ylmethyl)-1h-pyrazol-4-amine
• 1-(Oxetan-2-ylmethyl)-1h-pyrazol-4-amine

• MDL： MFCD20727081
• Inchi： 1S/C7H11N3O/c8-6-3-9-10(4-6)5-7-1-2-11-7/h3-4,7H,1-2,5,8H2
• InChI Key： RPDPSBWIXVOAIA-UHFFFAOYSA-N
• SMILES： O1CCC1CN1C=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Topological Polar Surface Area: 53.1

Additional information on 1-(Oxetan-2-ylmethyl)-1h-pyrazol-4-amine

1-(Oxetan-2-ylmethyl)-1H-pyrazol-4-amine (CAS 1258558-38-1): A Versatile Building Block for Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 1-(Oxetan-2-ylmethyl)-1H-pyrazol-4-amine (CAS 1258558-38-1) has emerged as a valuable heterocyclic compound with significant potential in pharmaceutical research. This oxetane-containing pyrazole derivative combines two privileged scaffolds in drug design, making it particularly interesting for researchers developing novel small molecule therapeutics.

The molecular structure of 1-(Oxetan-2-ylmethyl)-1H-pyrazol-4-amine features an oxetane ring connected to a pyrazole core through a methylene linker, with an amine group at the 4-position of the pyrazole. This unique arrangement contributes to several desirable properties, including improved metabolic stability and membrane permeability compared to similar compounds without the oxetane moiety. Recent studies suggest that incorporation of oxetane rings in drug candidates can enhance binding affinity while maintaining favorable physicochemical properties.

One of the most searched questions in pharmaceutical chemistry relates to "how to improve drug-like properties of lead compounds." The 1-(Oxetan-2-ylmethyl)-1H-pyrazol-4-amine scaffold addresses this challenge by offering a balanced combination of hydrogen bond donors/acceptors, moderate lipophilicity, and three-dimensional character. These features make it particularly valuable in fragment-based drug discovery and medicinal chemistry optimization programs targeting challenging biological targets.

The synthesis of 1-(Oxetan-2-ylmethyl)-1H-pyrazol-4-amine typically involves multi-step organic transformations starting from commercially available oxetane derivatives and pyrazole precursors. Recent advances in flow chemistry and catalytic methods have improved the efficiency of producing this compound, addressing another common search query about "scalable synthesis of complex heterocycles." The compound's stability under various conditions makes it suitable for diverse structure-activity relationship studies.

In drug discovery applications, 1-(Oxetan-2-ylmethyl)-1H-pyrazol-4-amine serves as a versatile pharmacophore for several therapeutic areas. Researchers frequently search for "new kinase inhibitor scaffolds" and "GPCR modulator building blocks" - areas where this compound shows particular promise. The oxetane-pyrazole hybrid structure can interact with multiple biological targets while maintaining favorable ADME properties, a key consideration in modern drug design.

The growing interest in covalent inhibitors has also increased attention on 1-(Oxetan-2-ylmethyl)-1H-pyrazol-4-amine derivatives. The amine functionality at the 4-position allows for straightforward derivatization to create targeted covalent modifiers, addressing another hot topic in drug discovery. This aligns with frequent searches for "reversible covalent drug design" and "warhead optimization" in medicinal chemistry literature.

From a commercial perspective, the demand for 1-(Oxetan-2-ylmethyl)-1H-pyrazol-4-amine has been steadily increasing, reflecting its importance in pharmaceutical R&D. Suppliers typically offer this compound with high purity (>98%) for research purposes, with custom synthesis options available for larger quantities. The compound's stability allows for long-term storage under appropriate conditions, making it convenient for medicinal chemistry programs.

Recent patent literature reveals growing interest in 1-(Oxetan-2-ylmethyl)-1H-pyrazol-4-amine derivatives across multiple therapeutic areas, particularly in oncology and inflammation. This connects with trending searches about "novel cancer drug scaffolds" and "anti-inflammatory small molecules." The compound's versatility enables its use in diverse drug discovery campaigns, from initial hit identification to lead optimization stages.

Quality control of 1-(Oxetan-2-ylmethyl)-1H-pyrazol-4-amine typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical research, addressing common concerns about "characterization of complex heterocycles" in chemical databases and research publications.

As the pharmaceutical industry continues to explore three-dimensional drug-like scaffolds, compounds like 1-(Oxetan-2-ylmethyl)-1H-pyrazol-4-amine are gaining prominence. Their ability to combine favorable physicochemical properties with synthetic accessibility makes them valuable tools in addressing current challenges in drug discovery, particularly in targeting protein-protein interactions and other difficult-to-drug biological targets.

The future development of 1-(Oxetan-2-ylmethyl)-1H-pyrazol-4-amine derivatives will likely focus on expanding their application in targeted therapies and precision medicine approaches. With increasing interest in fragment-based drug design and structure-based optimization, this compound class represents an important resource for medicinal chemists working on next-generation therapeutics across multiple disease areas.